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Abstract
Fosgonimeton (ATH-1017) is an investigational small molecule prodrug that, upon conversion

to its active metabolite fosgo-AM, acts as a positive modulator of the Hepatocyte Growth Factor

(HGF)/MET signaling pathway.[1][2] This pathway is integral to neuronal health, survival, and

plasticity.[3][4] Preclinical evidence strongly suggests that fosgonimeton, through fosgo-AM,

promotes synaptogenesis and neurite outgrowth, highlighting its therapeutic potential for

neurodegenerative diseases characterized by synaptic loss and neuronal network dysfunction.

[5] This guide provides a comprehensive technical overview of the mechanisms, quantitative

effects, and experimental methodologies related to fosgonimeton's role in enhancing neuronal

connectivity.

Mechanism of Action: Positive Modulation of the
HGF/MET Signaling Pathway
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Fosgonimeton's therapeutic effects are mediated by its active metabolite, fosgo-AM, which

enhances the signaling cascade initiated by the binding of Hepatocyte Growth Factor (HGF) to

its receptor tyrosine kinase, MET. This positive modulation leads to the autophosphorylation of

the MET receptor and the subsequent activation of downstream intracellular signaling

pathways, primarily the Phosphatidylinositol 3-kinase (PI3K)/AKT and Mitogen-activated protein

kinase (MAPK)/Extracellular signal-regulated kinase (ERK) pathways.

Activation of these pathways culminates in a range of neurotrophic effects, including the

promotion of neurite outgrowth and the formation of new synapses (synaptogenesis). Notably,

studies have indicated that the MAPK/ERK pathway is predominantly responsible for mediating

increases in dendritic length, while the PI3K/AKT pathway is crucial for the observed increases

in synapse density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10830022?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Fosgonimeton_in_Primary_Rat_Cortical_Neuron_Cultures.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Dose_Response_Studies_of_Fosgonimeton_in_Cell_Based_Assays.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8220160/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8220160/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9314739/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9314739/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10121968/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10121968/
https://www.benchchem.com/product/b10830022/docs#the-role-of-fosgonimeton-in-promoting-neuronal-connectivity-a-technical-guide
https://www.benchchem.com/product/b10830022/docs#the-role-of-fosgonimeton-in-promoting-neuronal-connectivity-a-technical-guide
https://www.benchchem.com/product/b10830022/docs#the-role-of-fosgonimeton-in-promoting-neuronal-connectivity-a-technical-guide
https://www.benchchem.com/product/b10830022/docs#the-role-of-fosgonimeton-in-promoting-neuronal-connectivity-a-technical-guide
https://www.benchchem.com/product/b10830022?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830022?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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